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Introduction
The ATP-binding cassette (ABC) transporter ABCG2, also known as breast cancer resistance

protein (BCRP), is a key player in multidrug resistance (MDR) in cancer and influences the

pharmacokinetics of a wide array of drugs. Understanding its function and regulation is

paramount for developing strategies to overcome MDR and for optimizing drug delivery.

Chemical probes are indispensable tools in this endeavor, and Ko143 has emerged as a potent

and widely used inhibitor of ABCG2. This technical guide provides an in-depth overview of

Ko143 as a chemical probe for ABCG2, detailing its properties, experimental use, and

mechanism of action.

Quantitative Data for Ko143
Ko143 is a synthetic analog of the fungal mycotoxin fumitremorgin C (FTC) and exhibits high

potency in inhibiting ABCG2 activity. Its inhibitory effects have been quantified across various in

vitro systems.
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Parameter Value Assay System Reference

IC50 (Human ABCG2) 9.7 nM ATPase activity assay [1]

13 nM Mitoxantrone efflux [2]

74 nM Pheophorbide a efflux [2]

100 nM Hoechst 33342 efflux [2]

IC50 (Mouse ABCG2) 484 nM Mitoxantrone efflux [2]

126 nM Pheophorbide a efflux [2]

684 nM Hoechst 33342 efflux [2]

Selectivity

>200-fold vs. P-gp

(ABCB1) & MRP1

(ABCC1)

Efflux assays [3]

Cytotoxicity (CC50) 22.3 µM
MTT assay in A549

cells
[4]

Note: IC50 values can vary depending on the cell line, substrate, and specific experimental

conditions.

Mechanism of Action
Ko143 acts as a potent and specific inhibitor of the ABCG2 transporter. Its primary mechanism

involves the direct inhibition of the transporter's ATPase activity, which is essential for the

energy-dependent efflux of substrates. By binding to ABCG2, Ko143 locks the transporter in a

conformation that is unable to hydrolyze ATP, thereby blocking the transport cycle.
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Mechanism of Ko143 Inhibition of ABCG2.

Signaling Pathway Involvement
While Ko143 directly inhibits ABCG2's transport function, its use has also revealed insights into

the cellular pathways that regulate ABCG2 trafficking and localization. The PI3K/Akt signaling

pathway is a key regulator of the subcellular localization of ABCG2. Inhibition of this pathway

leads to the mislocalization of ABCG2 from the plasma membrane to the cytoplasm,

phenocopying the effect observed with Ko143 treatment.[5] This suggests that the correct

localization of ABCG2 to the cell surface, which is crucial for its function, is dependent on active

PI3K/Akt signaling.
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PI3K/Akt Pathway in ABCG2 Trafficking.

Experimental Protocols
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The following are detailed methodologies for key experiments utilizing Ko143 to probe ABCG2

function.

ATPase Activity Assay
This assay measures the effect of Ko143 on the ATP hydrolysis activity of ABCG2.

Workflow:
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ATPase Activity Assay Workflow.
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Methodology:

Prepare Membrane Vesicles: Isolate membrane vesicles from cells overexpressing human or

mouse ABCG2 (e.g., Sf9 insect cells or HEK293 cells).

Incubation with Ko143: Incubate the membrane vesicles with a range of Ko143

concentrations in a suitable assay buffer.

Initiate Reaction: Start the ATPase reaction by adding a defined concentration of Mg-ATP.

Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 20-30 minutes).

Stop Reaction: Terminate the reaction by adding a stop solution (e.g., sodium dodecyl

sulfate).

Measure Phosphate Release: Quantify the amount of inorganic phosphate (Pi) released

using a colorimetric method, such as a malachite green-based assay.

Data Analysis: Determine the concentration of Ko143 that inhibits 50% of the ABCG2-

mediated ATPase activity (IC50) by fitting the data to a dose-response curve.

Transport Inhibition Assay (Fluorescent Substrate
Efflux)
This cell-based assay measures the ability of Ko143 to inhibit the efflux of a fluorescent ABCG2

substrate.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Seed ABCG2-expressing and
parental cells

Pre-incubate cells with
varying concentrations of Ko143

Add fluorescent ABCG2 substrate
(e.g., Hoechst 33342, pheophorbide a)

Incubate at 37°C to allow
substrate accumulation and efflux

Wash cells to remove
extracellular substrate

Measure intracellular fluorescence
(flow cytometry or plate reader)

Analyze data to determine IC50

End

Click to download full resolution via product page

Transport Inhibition Assay Workflow.
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Methodology:

Cell Culture: Culture cells overexpressing ABCG2 and the corresponding parental cell line

(as a negative control).

Pre-incubation with Ko143: Pre-incubate the cells with various concentrations of Ko143 for a

short period (e.g., 30-60 minutes).

Substrate Loading: Add a fluorescent substrate of ABCG2 (e.g., Hoechst 33342,

pheophorbide a, or mitoxantrone) and incubate to allow for cellular uptake.

Efflux Period: Wash the cells to remove the extracellular substrate and incubate in a

substrate-free medium (containing Ko143) to allow for efflux.

Fluorescence Measurement: Measure the intracellular fluorescence using a flow cytometer

or a fluorescence microplate reader.

Data Analysis: Calculate the inhibition of substrate efflux at each Ko143 concentration

relative to the control (no inhibitor) and determine the IC50 value.

Cytotoxicity/Chemosensitization Assay
This assay determines the ability of Ko143 to sensitize ABCG2-expressing cancer cells to a

cytotoxic substrate of the transporter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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